(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H17N3O2S/c1-11-16-7-4-14(17-11)20-12-5-8-18(9-6-12)15(19)13-3-2-10-21-13/h2-4,7,10,12H,5-6,8-9H2,1H3
• InChI Key: ZKMVAFIGQVUXDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone is a synthetic compound that has been widely used in scientific research. It is a small molecule that has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of (4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as PI3K and mTOR, which are involved in cell signaling pathways. This inhibition can lead to a decrease in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have several biochemical and physiological effects. In cancer cells, it can lead to a decrease in cell proliferation and an increase in apoptosis. It has also been shown to have anti-inflammatory effects, reducing the production of certain cytokines that are involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using (4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone in lab experiments is its small size, which allows it to easily penetrate cell membranes. It is also relatively easy to synthesize, making it readily available for research. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on (4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone. One area of interest is in the development of new cancer treatments that target the enzymes it inhibits. Another potential direction is in the study of its anti-inflammatory effects and its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other molecules in cells.

Synthesis Methods

The synthesis of (4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone involves several steps. The starting material is 2-methyl-4-hydroxypyrimidine, which is reacted with piperidine and triethylamine to form the intermediate compound. The intermediate is then reacted with thiophene-2-carboxylic acid chloride to give the final product. The purity of the compound is typically confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone has been used in various scientific studies. One of the primary areas of research is in the development of new drugs. The compound has shown promise in inhibiting the activity of certain enzymes that are involved in cancer cell growth. It has also been studied for its potential as an anti-inflammatory agent.